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Compound of Interest

Compound Name:
2-Butoxy-5-methylphenylboronic

acid

Cat. No.: B1273574 Get Quote

Technical Data for 2-Butoxy-5-
methylphenylboronic Acid
For researchers, scientists, and professionals in drug development, precise molecular

information is critical. This document provides the key molecular data for 2-Butoxy-5-
methylphenylboronic acid.

Physicochemical Properties
The fundamental molecular characteristics of 2-Butoxy-5-methylphenylboronic acid are

summarized below. This data is essential for stoichiometric calculations, analytical

characterization, and experimental design.

Property Value

Molecular Weight 208.06 g/mol

Molecular Formula C₁₁H₁₇BO₃

Linear Formula H₃C₆H₃[O(CH₂)₃]CH₃

CAS Number 480438-72-0
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Experimental Protocols and Signaling Pathways
Due to the nature of the requested information, which is focused on the intrinsic molecular

properties of 2-Butoxy-5-methylphenylboronic acid, detailed experimental protocols for its

synthesis or use, as well as associated signaling pathways, are not applicable to this context.

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound's name and its

fundamental molecular identifiers.

Molecular Identifiers

2-Butoxy-5-methylphenylboronic acid

Molecular Weight
208.06 g/molhas

Molecular Formula
C₁₁H₁₇BO₃

has

CAS Number
480438-72-0

is identified by
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Fig. 1: Core molecular identifiers for 2-Butoxy-5-methylphenylboronic acid.

To cite this document: BenchChem. [2-Butoxy-5-methylphenylboronic acid molecular weight
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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